Cas no 1515977-56-6 (methyl 2-amino-6-fluoro-4-methylbenzoate)

• Product Name: methyl 2-amino-6-fluoro-4-methylbenzoate
• CAS No: 1515977-56-6
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 6087006
• PubChem ID: 81569669
• Update Time: 2025-05-20

methyl 2-amino-6-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-6-fluoro-4-methylbenzoate
• AKOS020148514
• 1515977-56-6
• EN300-2008299

• Inchi： 1S/C9H10FNO2/c1-5-3-6(10)8(7(11)4-5)9(12)13-2/h3-4H,11H2,1-2H3
• InChI Key： WGOBAXKMKRXVIO-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1C(=O)OC)N

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-6-fluoro-4-methylbenzoate

Methyl 2-Amino-6-Fluoro-4-Methylbenzoate: A Comprehensive Overview

Methyl 2-amino-6-fluoro-4-methylbenzoate, with the CAS number 1515977-56-6, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, often referred to as methyl 2-amino-6-fluoro-4-methylbenzoate, is a derivative of benzoic acid, featuring a methyl ester group and substituents at the 2-amino, 4-methyl, and 6-fluoro positions. Its unique structure endows it with diverse chemical properties and potential applications.

The synthesis of methyl 2-amino-6-fluoro-4-methylbenzoate involves a series of carefully designed organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and esterifications. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for its formation.

One of the most promising applications of methyl 2-amino-6-fluoro-4-methylbenzoate lies in its potential as a precursor for drug development. The compound's amino group can serve as a site for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. Recent studies have demonstrated its utility in the synthesis of inhibitors for various enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, methyl 2-amino-6-fluoro-4-methylbenzoate has shown promise in materials science. Its fluorinated aromatic ring contributes to high thermal stability and electronic properties, making it a candidate for use in advanced polymers and organic electronics. Researchers have investigated its incorporation into polymeric materials to enhance their mechanical strength and conductivity.

The chemical stability of methyl 2-amino-6-fluoro-4-methylbenzoate under various conditions has been extensively studied. Its resistance to hydrolysis and oxidation makes it suitable for use in harsh environments or long-term storage applications. Recent research has also highlighted its ability to act as a stabilizing agent in emulsions and colloidal systems.

From an environmental perspective, the biodegradability of methyl 2-amino-6-fluoro-4-methylbenzoate has been a topic of interest. Studies have shown that under specific microbial conditions, the compound can undergo degradation pathways involving hydrolysis and oxidation, reducing its persistence in natural ecosystems.

In conclusion, methyl 2-amino-6-fluoro-4-methylbenzoate (CAS No. 1515977-56-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future scientific endeavors.